Cas no 128883-38-5 (4,4-Dimethoxy-3-oxovaleric acid ethyl ester)

4,4-Dimethoxy-3-oxovaleric acid ethyl ester is a versatile ester compound characterized by its dimethoxy and oxo functional groups, which enhance its reactivity in synthetic applications. This intermediate is particularly valuable in organic synthesis, serving as a precursor for the preparation of heterocyclic compounds, pharmaceuticals, and fine chemicals. Its structural features, including the β-ketoester moiety, facilitate condensation and cyclization reactions, making it useful in the synthesis of complex molecular frameworks. The compound exhibits good solubility in common organic solvents, ensuring ease of handling in laboratory and industrial settings. Its stability under controlled conditions further supports its utility in multistep synthetic processes.

4,4-Dimethoxy-3-oxovaleric acid ethyl ester structure

128883-38-5 structure

Product Name:4,4-Dimethoxy-3-oxovaleric acid ethyl ester

CAS No:128883-38-5

MF:C₉H₁₆O₅

MW:204.220343589783

CID:5844265

PubChem ID:14613691

Update Time:2025-06-06

4,4-Dimethoxy-3-oxovaleric acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- 4,4-Dimethoxy-3-oxovaleric acid ethyl ester
- ethyl 4,4-dimethoxy-3-oxopentanoate
- 128883-38-5
- EN300-7541246
- Inchi： 1S/C9H16O5/c1-5-14-8(11)6-7(10)9(2,12-3)13-4/h5-6H2,1-4H3
- InChI Key： UEXPBCWEQVAAMS-UHFFFAOYSA-N
- SMILES： O(C)C(C)(C(CC(=O)OCC)=O)OC

Computed Properties

Exact Mass: 204.09977361g/mol
Monoisotopic Mass: 204.09977361g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 7
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 61.8Å²

4,4-Dimethoxy-3-oxovaleric acid ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7541246-0.05g	ethyl 4,4-dimethoxy-3-oxopentanoate	128883-38-5	95.0%	0.05g	$101.0	2025-02-24
Enamine	EN300-7541246-0.1g	ethyl 4,4-dimethoxy-3-oxopentanoate	128883-38-5	95.0%	0.1g	$152.0	2025-02-24
Enamine	EN300-7541246-0.25g	ethyl 4,4-dimethoxy-3-oxopentanoate	128883-38-5	95.0%	0.25g	$216.0	2025-02-24
Enamine	EN300-7541246-0.5g	ethyl 4,4-dimethoxy-3-oxopentanoate	128883-38-5	95.0%	0.5g	$407.0	2025-02-24
Enamine	EN300-7541246-1.0g	ethyl 4,4-dimethoxy-3-oxopentanoate	128883-38-5	95.0%	1.0g	$528.0	2025-02-24
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Enamine	EN300-7541246-5.0g	ethyl 4,4-dimethoxy-3-oxopentanoate	128883-38-5	95.0%	5.0g	$1530.0	2025-02-24
Enamine	EN300-7541246-10.0g	ethyl 4,4-dimethoxy-3-oxopentanoate	128883-38-5	95.0%	10.0g	$2269.0	2025-02-24
Aaron	AR028SH0-50mg	ethyl4,4-dimethoxy-3-oxopentanoate	128883-38-5	95%	50mg	$164.00	2025-02-16
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